![molecular formula C14H16F3NOS B6634824 (7,7-Dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone](/img/structure/B6634824.png)
(7,7-Dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(7,7-Dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone, also known as TFMK, is a synthetic compound used in scientific research. It is a potent and selective inhibitor of the protease enzyme, which plays a crucial role in many biological processes. TFMK has been widely used in biochemical and physiological studies to investigate the mechanisms of protease activity and its regulation.
Mechanism of Action
(7,7-Dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone works by irreversibly binding to the active site of the protease enzyme, preventing it from carrying out its normal function. This inhibition is highly selective, meaning that this compound only targets specific proteases and does not affect other enzymes or proteins in the cell. The mechanism of action of this compound has been extensively studied using biochemical and structural approaches, providing important insights into the regulation of protease activity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific protease it targets. For example, this compound has been used to study the role of proteases in blood clotting, inflammation, and viral infection. By inhibiting specific proteases, this compound can help to identify their role in these processes and potentially lead to the development of new treatments.
Advantages and Limitations for Lab Experiments
One of the main advantages of (7,7-Dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone is its high selectivity for specific proteases, which makes it a valuable tool for studying their function in cells and tissues. This compound is also relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, there are also some limitations to using this compound in lab experiments. For example, the irreversible nature of its inhibition means that it cannot be used to study the effects of reversible protease inhibitors. Additionally, this compound may have off-target effects on other proteins or enzymes, which can complicate the interpretation of experimental results.
Future Directions
There are many potential future directions for research involving (7,7-Dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone. One area of interest is the development of new protease inhibitors based on the structure of this compound. By modifying the chemical structure of this compound, it may be possible to create more potent and selective inhibitors that can be used as therapeutics for a range of diseases. Another direction for future research is the use of this compound in combination with other drugs or therapies to enhance their effectiveness. Finally, this compound may also be used to study the role of proteases in aging and age-related diseases, such as Alzheimer's and Parkinson's disease.
Synthesis Methods
The synthesis of (7,7-Dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone involves the reaction of (7,7-Dimethyl-1,4-thiazepan-4-yl)amine with (3,4,5-trifluorophenyl)methanone in the presence of a catalyst. The reaction proceeds under mild conditions and yields a high purity product. The purity of this compound can be further improved by recrystallization.
Scientific Research Applications
(7,7-Dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone has been extensively used in scientific research as a tool to study the protease enzyme. Proteases are involved in many biological processes, including protein degradation, blood clotting, and immune response. This compound has been used to investigate the mechanisms of protease activity and its regulation, as well as to identify potential drug targets for the treatment of diseases such as cancer and viral infections.
properties
IUPAC Name |
(7,7-dimethyl-1,4-thiazepan-4-yl)-(3,4,5-trifluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3NOS/c1-14(2)3-4-18(5-6-20-14)13(19)9-7-10(15)12(17)11(16)8-9/h7-8H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNKNHNYTEDACKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CCS1)C(=O)C2=CC(=C(C(=C2)F)F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.